methyl 3-(3-fluorobenzyl)-1-(2-methoxyphenyl)-7-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate

• IUPAC Name: methyl 3-[(3-fluorophenyl)methyl]-1-(2-methoxyphenyl)-7-methyl-2,4-dioxopyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C24H20FN3O5/c1-14-11-17(23(30)33-3)20-21(26-14)28(18-9-4-5-10-19(18)32-2)24(31)27(22(20)29)13-15-7-6-8-16(25)12-15/h4-12H,13H2,1-3H3
• InChI Key: HWFMDXHHQMYDGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)N(C(=O)N(C2=O)CC3=CC(=CC=C3)F)C4=CC=CC=C4OC)C(=O)OC
• Molecular Formula: C24H20FN3O5
• Molecular Weight: 449.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrimidine derivatives often involves multi-step chemical reactions, starting from basic pyridine or pyrimidine moieties and incorporating various functional groups through processes like lithiation, alkylation, and condensation reactions. For example, the scalable synthesis of methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate, a compound with similarities in structure and synthetic pathway, demonstrates the complexity of synthesizing such compounds. It involves lithium–bromine exchange, regioselective nitration, and Pd-catalyzed alkoxycarbonylation among the key steps (Boros et al., 2007).

Molecular Structure Analysis

The crystal structure of related compounds reveals the intricacies of molecular geometry, bonding, and potential for interaction with biological targets. For instance, the synthesis and crystal structure analysis of (Z)-1-(3-fluorobenzyl)-5-((3-fluorobenzylimino)(2-hydroxy-4-methoxyphenyl)methyl)pyridin-2(1H)-one provided insights into the orientation of fluorobenzyl groups and the stability provided by hydrogen bonds within the crystal lattice, indicating the significance of structural analysis in understanding the properties of such molecules (Lv Zhi, 2009).

Chemical Reactions and Properties

Pyrido[2,3-d]pyrimidine derivatives participate in various chemical reactions, highlighting their reactivity and potential for further modification. The synthesis of 3-formylpyrazolo[1,5-a]pyrimidines showcases the use of cyclocondensation and formylation reactions to create functional fluorophores, indicating the versatility of pyrido[2,3-d]pyrimidine scaffolds in synthesizing compounds with desirable chemical properties (Castillo et al., 2018).